Cas no 1696698-31-3 (3-{(benzyloxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid
• CAS No: 1696698-31-3
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 6220756
• PubChem ID: 104822644
• Update Time: 2025-05-19

3-{(benzyloxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid
• EN300-1287682
• 1696698-31-3
• 3-{[(benzyloxy)carbonyl]amino}-3-(6-methylpyridin-3-yl)propanoic acid

• Inchi： 1S/C17H18N2O4/c1-12-7-8-14(10-18-12)15(9-16(20)21)19-17(22)23-11-13-5-3-2-4-6-13/h2-8,10,15H,9,11H2,1H3,(H,19,22)(H,20,21)
• InChI Key： SFQUBLOAFDEVFB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(CC(=O)O)C1C=NC(C)=CC=1)=O

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid (CAS No. 1696698-31-3)

3-{(benzyloxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid (CAS No. 1696698-31-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzyloxycarbonyl (Cbz) protecting group and 6-methylpyridin-3-yl moiety, serves as a critical intermediate in the synthesis of peptidomimetics and bioactive molecules. Its structural features make it a valuable tool for drug discovery, particularly in the development of protease inhibitors and kinase modulators.

The growing interest in 3-{(benzyloxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid is driven by its potential applications in targeted therapies. Researchers are increasingly exploring its role in modulating protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the current trend of fragment-based drug design (FBDD), where small molecular fragments are used to build potent inhibitors.

From a synthetic chemistry perspective, the Cbz-protected amino acid derivative offers excellent stability under various reaction conditions, making it ideal for solid-phase peptide synthesis (SPPS). The 6-methylpyridine ring introduces steric and electronic effects that can influence the pharmacokinetic properties of resulting drug candidates. Recent publications have highlighted its utility in creating allosteric modulators for G-protein-coupled receptors (GPCRs), a major focus area in modern pharmacology.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, make it particularly interesting for medicinal chemists working on blood-brain barrier penetration. This addresses a common challenge in CNS drug development, a subject frequently searched in academic and industrial research circles. The presence of both hydrogen bond donors and acceptors in its structure contributes to its potential as a scaffold for multi-target directed ligands (MTDLs), an emerging strategy in complex disease treatment.

Quality control of CAS No. 1696698-31-3 involves rigorous analytical techniques such as HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. These analytical methods are crucial for researchers who frequently search for "characterization of protected amino acid derivatives" or "QC protocols for pharmaceutical intermediates." The compound's stability data and storage conditions (-20°C under inert atmosphere) are frequently requested information in product inquiries.

In the context of green chemistry initiatives, synthetic routes to 3-{(benzyloxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid have been optimized to reduce hazardous byproducts. This responds to the increasing number of searches for "sustainable synthesis of pharmaceutical intermediates" and "green chemistry in drug discovery." The compound's synthetic versatility allows for modifications that can improve atom economy and reduce environmental impact, aligning with ESG (Environmental, Social, and Governance) principles in the pharmaceutical industry.

The future research directions for this compound include exploration of its structure-activity relationships (SAR) in various biological targets. With the rise of artificial intelligence in drug discovery, computational chemists are particularly interested in its molecular descriptors for machine learning models. This connects to trending search terms like "AI-assisted molecular design" and "computational prediction of drug-like properties." The balanced lipophilicity and polar surface area of this molecule make it an excellent case study for these emerging technologies.

From a commercial perspective, CAS 1696698-31-3 is available in various scales from specialty chemical suppliers, with current Good Manufacturing Practice (cGMP) options for preclinical development. The global market for such pharmaceutical intermediates is expanding rapidly, driven by increased outsourcing in drug development. This growth mirrors search trends for "custom synthesis of drug intermediates" and "scale-up of chiral building blocks" across major research databases.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid represents a versatile and valuable compound in modern medicinal chemistry. Its unique structural features address multiple current research needs, from fragment-based screening to CNS drug development. As the pharmaceutical industry continues to evolve toward more targeted and sustainable approaches, this intermediate is well-positioned to play a significant role in future therapeutic innovations.